Cas no 23184-45-4 (2-(1H-Imidazol-2-yl)acetonitrile)

2-(1H-Imidazol-2-yl)acetonitrile is a versatile heterocyclic compound featuring an imidazole ring linked to an acetonitrile group. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive nitrile group allows for further functionalization, enabling the construction of more complex molecular frameworks. The imidazole moiety contributes to its utility in coordination chemistry and catalysis. The compound exhibits stability under standard handling conditions, ensuring reliable performance in synthetic applications. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a preferred choice for researchers developing novel bioactive compounds or functional materials.
2-(1H-Imidazol-2-yl)acetonitrile structure
23184-45-4 structure
Product Name:2-(1H-Imidazol-2-yl)acetonitrile
CAS No:23184-45-4
MF:C5H5N3
MW:107.113300085068
MDL:MFCD08668414
CID:238667
PubChem ID:14207546
Update Time:2025-05-27

2-(1H-Imidazol-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-Imidazol-2-yl)acetonitrile
    • 1H-Imidazole-2-acetonitrile
    • (1H-imidazol-2-yl)acetonitrile
    • (1H-Imidazol-2-yl)-acetonitrile
    • 1H-imidazol-2-ylacetonitrile
    • 2-Cyanmethyl-imidazol
    • 2-cyanomethylimidazole
    • 2-cyanomethyl-imidazole
    • AC1Q4S2B
    • AGN-PC-000PHB
    • CTK0J5801
    • SureCN3073342
    • Imidazole-2-acetonitrile
    • Z331689878
    • J-015023
    • Cyanmethylglyoxalin
    • MFCD08668414
    • BOIZRKNKILSBTB-UHFFFAOYSA-N
    • SCHEMBL3073342
    • 23184-45-4
    • DTXSID50557433
    • A4899
    • FT-0721929
    • F17294
    • EN300-31693
    • AKOS009175382
    • BS-12849
    • DA-16837
    • MDL: MFCD08668414
    • Inchi: 1S/C5H5N3/c6-2-1-5-7-3-4-8-5/h3-4H,1H2,(H,7,8)
    • InChI Key: BOIZRKNKILSBTB-UHFFFAOYSA-N
    • SMILES: N1C=CN=C1CC#N

Computed Properties

  • Exact Mass: 107.04845
  • Monoisotopic Mass: 107.048347172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 52.5Ų

Experimental Properties

  • Density: 1.228±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Soluble (197 g/l) (25 º C),
  • PSA: 52.47

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Purity:99%
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